molecular formula C11H17BrN2O2S B2878030 Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide CAS No. 692756-87-9

Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide

Cat. No. B2878030
CAS RN: 692756-87-9
M. Wt: 321.23
InChI Key: QRADOVSNWGBZDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide” is a complex organic molecule. It contains a piperidine ring, which is a common feature in many pharmaceuticals . The molecule also contains a thiazole ring, which is a type of heterocyclic compound that has various applications in medicinal chemistry .

Scientific Research Applications

Synthesis of Piperidine Derivatives

Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide: is a valuable precursor in the synthesis of various piperidine derivatives. These derivatives are crucial in the development of new pharmaceuticals. The compound can undergo intra- and intermolecular reactions to form substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .

Pharmacological Applications

Piperidine derivatives, including those derived from the compound , are present in over twenty classes of pharmaceuticals. They exhibit a wide range of pharmacological activities, such as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and anticoagulant properties .

Anti-Inflammatory Activity

Specific piperidine derivatives synthesized from this compound have shown potent anti-inflammatory activity. They act as inhibitors of soluble epoxide hydrolase, an enzyme involved in the inflammatory process, thus providing a therapeutic approach for inflammation-related diseases .

Antioxidant Properties

Natural piperidine-based compounds, which can be synthesized using Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide, have demonstrated significant antioxidant actions. They are capable of inhibiting or suppressing free radicals, which are beneficial in conditions like cancer, inflammation, hypertension, and asthma .

Anticancer Potential

Piperidine alkaloids derived from this compound have been found to exhibit antiproliferative and antimetastatic effects on various types of cancers. These effects are observed both in vitro and in vivo, making them promising candidates for cancer therapy .

Neuropharmacological Effects

Derivatives of Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide have potential applications in neuropharmacology. They show promise as anti-Alzheimer’s, antipsychotic, and antidepressant agents. Their mechanisms of action are being explored to develop treatments for various neurological disorders .

Future Directions

Future research could involve studying this compound’s synthesis, properties, and potential applications. This could include exploring its use in pharmaceuticals, given the presence of the piperidine and thiazole rings .

properties

IUPAC Name

ethyl 2-piperidin-4-yl-1,3-thiazole-4-carboxylate;hydrobromide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16N2O2S.BrH/c1-2-15-11(14)9-7-16-10(13-9)8-3-5-12-6-4-8;/h7-8,12H,2-6H2,1H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRADOVSNWGBZDR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CSC(=N1)C2CCNCC2.Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H17BrN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

321.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide

CAS RN

692756-87-9
Record name ethyl 2-(piperidin-4-yl)-1,3-thiazole-4-carboxylate hydrobromide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.